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Compound of Interest

Compound Name: Tefluthrin

Cat. No.: B143116

Essential Safety and Handling Guide for
Tefluthrin

This guide provides critical safety and logistical information for laboratory professionals working
with Tefluthrin. Adherence to these procedures is paramount to ensure personal safety and
proper disposal.

Personal Protective Equipment (PPE)

Tefluthrin is classified as a highly toxic substance, fatal if swallowed, inhaled, or absorbed
through the skin.[1][2][3] Therefore, stringent adherence to personal protective equipment
protocols is mandatory.
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PPE Category

Required Equipment

Specifications and Usage

Hand Protection

Chemical-resistant gloves

Use unlined, elbow-length
gloves made of nitrile, butyl, or
neoprene.[2][4] Natural rubber
gloves are only suitable for
handling dry formulations.[4]
Always wash the outside of
gloves before removal and
discard disposable gloves after

each use.[5]

Eye and Face Protection

Safety goggles and face shield

Wear snug-fitting, non-fogging
safety goggles.[4] A full-face
shield worn over goggles is
required when there is a risk of
splashing or when handling

concentrates.[4]

Respiratory Protection

Respirator

A respirator is required,
especially during mixing,
loading, or when there is a risk
of inhalation of dust or
aerosols.[4][6] For
concentrates, a disposable
filtering facepiece respirator
(FFP3) or equivalent is

recommended.[7]

Body Protection

Chemical-resistant suit or

coveralls and apron

Wear a clean, dry protective
suit that covers the entire body
from wrists to ankles.[4] A
chemical-resistant apron
should be worn over the suit
when mixing, loading, or

cleaning equipment.[4][8]

Footwear

Chemical-resistant boots

Wear chemical-resistant boots.

[2] Pants should be worn
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outside of the boots to prevent

pesticides from entering.[5]

Safe Handling and Operational Procedures

Storage:

» Store Tefluthrin in a secure, locked, and well-ventilated area away from direct sunlight, heat,
and ignition sources.[2][9]

o Keep containers tightly sealed in their original, light-shielding packaging.[9]
Handling:

o Preparation: Before handling, ensure safety showers and eye-wash stations are accessible.
[9] Read the product-specific Safety Data Sheet (SDS) thoroughly.

+ Engineering Controls: Handle Tefluthrin in a designated area with local exhaust ventilation
or within a chemical fume hood to minimize inhalation exposure.[9]

o Personal Hygiene: Do not eat, drink, or smoke in the handling area.[6][9] Wash hands and
face thoroughly with soap and water after handling and before breaks.[9][10]

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[6][9] Do not breathe dust
or vapor.[6]

First Aid:

 In case of skin contact: Immediately remove all contaminated clothing and wash the affected
area with plenty of soap and water.[2][9] Seek immediate medical attention.[6][9]

 In case of eye contact: Rinse cautiously with water for several minutes.[2][9] Remove contact
lenses if present and easy to do. Continue rinsing and get immediate medical advice.[2][9]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing.[9] Seek
immediate medical attention.[6][9]
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« If swallowed: Rinse mouth and call a poison control center or doctor immediately for
treatment advice.[1][2][9] Do not induce vomiting unless instructed to do so by a medical

professional.[2]
Spill Response:

« Isolate the Area: Immediately isolate the spill area and prevent unauthorized personnel from
entering.[9]

e Personal Protection: Wear the appropriate PPE as detailed above before addressing the
spill.[9]

o Containment and Cleanup: For dry spills, carefully sweep or use suction to collect the
material, avoiding dust generation.[2][9] For liquid spills, absorb with an inert material like

vermiculite.[2]

o Decontamination: Wash the spill area with water, but prevent the runoff from entering drains

or waterways.[2][9]

o Waste Disposal: Collect all contaminated materials in a sealed, labeled container for disposal
as toxic waste according to local regulations.[2][9]

Safe Handling Workflow
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Preparation

Review Safety Data Sheet

Verify accessible safety shower & eyewash

Don appropriate Personal Protective Equipment

In case of exposure, follow first aid

Emergency Procedures

In case of spill, follow response protocol

Seek immediate medical attention

Handling

Work in a well-ventilated area
Handle with care to prevent spills

No eating, drinking, or smoking

|

Post‘HandIing

For next use

| Thoroughly wash hands and face |

A

| Decontaminate and remove PPE |

l

Properly store or dispose of Tefluthrin

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tefluthrin.
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Disposal Plan

The disposal of Tefluthrin and its containers must be handled by an authorized waste disposal
contractor.[9]

e Unused Product: Unwanted or expired Tefluthrin should be disposed of as hazardous waste
in accordance with local, state, and federal regulations.[1][11] Do not pour down drains or
into the environment.[12]

» Empty Containers: Do not reuse empty containers.[13] Triple rinse containers, puncture them
to prevent reuse, and dispose of them according to the manufacturer's instructions and local
regulations.[12][13] The rinse water should be collected and used to dilute the next batch or
disposed of as hazardous waste.[13]

o Contaminated Materials: All materials used for spill cleanup or any contaminated PPE must
be collected in sealed containers and disposed of as toxic waste.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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